Cas no 1009376-98-0 (1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate)

1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate structure
1009376-98-0 structure
Product Name:1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
CAS No:1009376-98-0
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD30719346
CID:4558880
PubChem ID:59277660
Update Time:2024-11-06

1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
    • SB23102
    • 3-Methyl (3S,6R)-1-Boc-6-methylpiperidine-3-carboxylate
    • 1-t-Butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
    • (3S,6R)-1-tert-Butyl 3-Methyl 6-Methylpiperidine-1,3-dicarboxylate
    • 1-O-tert-butyl 3-O-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
    • 1,3-Piperidinedicarboxylic acid, 6-methyl-, 1-(1,1-dimethylethyl) 3-methyl ester, (3S,6R)-
    • MFCD30719346
    • SCHEMBL3302201
    • 1-tert-butyl3-methyl(3S,6R)-6-methylpiperidine-1,3-dicarboxylate
    • AS-54032
    • P17422
    • DTXSID701142583
    • CS-0052374
    • AKOS037644584
    • 1009376-98-0
    • HDRXORRYMWSTTC-ZJUUUORDSA-N
    • 1-(1,1-Dimethylethyl) 3-methyl (3S,6R)-6-methyl-1,3-piperidinedicarboxylate
    • 1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
    • MDL: MFCD30719346
    • Inchi: 1S/C13H23NO4/c1-9-6-7-10(11(15)17-5)8-14(9)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10+/m1/s1
    • InChI Key: HDRXORRYMWSTTC-ZJUUUORDSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C(=O)OC)CC[C@H]1C)=O

Computed Properties

  • Exact Mass: 257.162708g/mol
  • Monoisotopic Mass: 257.162708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 257.33g/mol
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.8

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1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1009376-98-0)1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
Order Number:A1019656
Stock Status:in Stock
Quantity:500mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:23
Price ($):185.0/259.0/986.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1009376-98-0)1-Tert-butyl 3-methyl (3S,6R)-6-methylpiperidine-1,3-dicarboxylate
A1019656
Purity:99%/99%/99%
Quantity:500mg/1g/5g
Price ($):185.0/259.0/986.0
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